Cas no 104680-37-7 (2-Thiophenecarboxylicacid, 5-ethyl-3-hydrazinyl-, methyl ester)

2-Thiophenecarboxylicacid, 5-ethyl-3-hydrazinyl-, methyl ester structure
104680-37-7 structure
Product Name:2-Thiophenecarboxylicacid, 5-ethyl-3-hydrazinyl-, methyl ester
CAS No:104680-37-7
MF:C8H12N2O2S
MW:200.258080482483
CID:126353
PubChem ID:14219730
Update Time:2025-04-18

2-Thiophenecarboxylicacid, 5-ethyl-3-hydrazinyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 5-ethyl-3-hydrazinyl-, methyl ester
    • 2-Thiophenecarboxylicacid,5-ethyl-3-hydrazino-,methylester(9CI)
    • 104680-37-7
    • Methyl 5-ethyl-3-hydrazinyl-2-thiophenecarboxylate
    • DTXSID001230010
    • methyl 5-ethyl-3-hydrazinylthiophene-2-carboxylate
    • Inchi: 1S/C8H12N2O2S/c1-3-5-4-6(10-9)7(13-5)8(11)12-2/h4,10H,3,9H2,1-2H3
    • InChI Key: IAGFFMCPCIHZSC-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=C(C=C1CC)NN

Computed Properties

  • Exact Mass: 200.06206
  • Monoisotopic Mass: 200.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 92.6Ų

Experimental Properties

  • PSA: 64.35
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.